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For researchers, scientists, and drug development professionals seeking to optimize thermal

management in their processes, a thorough understanding of the heat transfer properties of

thermal fluids is paramount. This guide provides an objective comparison of the heat transfer

performance of Diphyl®, a widely used synthetic thermal fluid, with its common alternative,

hydrogenated terphenyls (often marketed as Therminol® 66). The comparisons are supported

by experimental data to validate theoretical heat transfer models.

Diphyl®, a eutectic mixture of 73.5% diphenyl oxide and 26.5% biphenyl, is renowned for its

exceptional thermal stability at high temperatures, with a maximum operating temperature of

400°C.[1][2] This makes it a preferred choice for applications demanding precise and uniform

temperature control, particularly in both liquid and vapor phases.[3] In contrast, hydrogenated

terphenyls are typically used only in the liquid phase but offer a lower vapor pressure at

elevated temperatures.[4]

Experimental Validation of Heat Transfer Models
A cornerstone of heat exchanger design and performance analysis is the accurate prediction of

the convective heat transfer coefficient. For turbulent flow in pipes, the Dittus-Boelter equation

is a widely used empirical correlation that relates the Nusselt number (Nu), a dimensionless

heat transfer coefficient, to the Reynolds number (Re) and the Prandtl number (Pr):

Nu = 0.023 * Re^0.8 * Pr^n

where 'n' is 0.4 for heating and 0.3 for cooling.[5][6]
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Experimental validation of this model for Diphyl® and its alternatives is crucial for ensuring its

applicability and accuracy in real-world scenarios. While direct, publicly available experimental

studies that plot Nusselt number versus Reynolds number specifically for Diphyl® are scarce,

its well-characterized thermophysical properties allow for the calculation of these dimensionless

numbers and comparison with the model's predictions.

Data Presentation: A Comparative Analysis
To facilitate a clear comparison, the following tables summarize the key thermophysical

properties and heat transfer characteristics of Diphyl® and a common alternative,

hydrogenated terphenyl (Therminol® 66). This data is essential for calculating the Reynolds,

Prandtl, and Nusselt numbers, which in turn are used to evaluate the performance of heat

transfer models.

Table 1: Thermophysical Properties of Diphyl® (Eutectic Diphenyl Oxide/Biphenyl Mixture)

Temperature
(°C)

Density ( kg/m
³)

Viscosity
(mPa·s)

Thermal
Conductivity
(W/m·K)

Specific Heat
(kJ/kg·K)

20 1060 3.8 0.140 1.55

100 998 1.2 0.130 1.76

200 920 0.5 0.118 2.01

300 830 0.28 0.106 2.26

400 730 0.18 0.094 2.51

Note: Data compiled from various sources.[4][7] Exact values may vary slightly between

different commercial products.

Table 2: Thermophysical Properties of Hydrogenated Terphenyl (Therminol® 66)
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Temperature
(°C)

Density ( kg/m
³)

Viscosity
(mPa·s)

Thermal
Conductivity
(W/m·K)

Specific Heat
(kJ/kg·K)

20 1010 120 0.125 1.63

100 950 10 0.118 1.88

200 880 2.0 0.110 2.18

300 800 0.8 0.101 2.47

350 760 0.6 0.096 2.62

Note: Data compiled from various sources.[4] Exact values may vary slightly between different

commercial products.

Table 3: Comparison of Heat Transfer Related Properties

Property Diphyl®
Hydrogenated Terphenyl
(Therminol® 66)

Maximum Operating

Temperature
400°C[4] 345°C

Vapor Pressure @ 350°C ~5 bar ~0.5 bar

Freezing Point 12°C[4] -3°C

A key observation from the data is the lower viscosity of Diphyl® at higher temperatures

compared to Therminol® 66.[4] This lower viscosity contributes to a higher Reynolds number

for a given flow rate, which in turn leads to a higher heat transfer coefficient as predicted by the

Dittus-Boelter equation. However, Therminol® 66 exhibits a significantly lower vapor pressure,

which can be a critical advantage in systems where high pressure is a concern.[4]

Experimental Protocols
To experimentally validate heat transfer models for thermal fluids like Diphyl®, a standard

methodology involves a forced convection heat transfer experiment.
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Objective: To determine the convective heat transfer coefficient of the fluid under various flow

rates and temperatures and compare it with the predictions of established correlations like the

Dittus-Boelter equation.

Apparatus:

A closed-loop circulation system consisting of a pump, a test section, a heat source (e.g.,

electric heater), and a heat sink (e.g., a heat exchanger with a cooling fluid).

The test section is typically a straight, smooth tube of known diameter and length,

instrumented with thermocouples to measure the wall temperature at multiple points.

Thermocouples are also placed at the inlet and outlet of the test section to measure the bulk

fluid temperature.

A flow meter to accurately measure the mass flow rate of the thermal fluid.

A data acquisition system to record all temperature and flow rate measurements.

Procedure:

Circulate the thermal fluid (Diphyl® or its alternative) through the closed loop at a constant

flow rate.

Apply a known and constant heat flux to the test section using the electric heater.

Allow the system to reach a steady state, where all temperatures are stable.

Record the wall temperatures along the test section, the inlet and outlet bulk fluid

temperatures, and the mass flow rate.

Repeat the experiment for a range of flow rates and inlet temperatures.

Data Analysis:

Calculate the heat transfer rate (Q) from the electrical power input to the heater.
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Determine the local heat transfer coefficient (h) at each thermocouple location using the

formula: h = Q / (A * (Tw - Tb)), where A is the heat transfer area, Tw is the wall temperature,

and Tb is the local bulk fluid temperature.

Calculate the average heat transfer coefficient for the entire test section.

Calculate the Nusselt number (Nu = hD/k), Reynolds number (Re = ρvD/μ), and Prandtl

number (Pr = cμ/k) for each experimental run, using the measured thermophysical properties

of the fluid at the average bulk temperature.

Plot the experimental Nusselt number as a function of the Reynolds number on a log-log

scale.

Compare the experimental data with the predictions of the Dittus-Boelter equation by plotting

the theoretical line on the same graph.

Mandatory Visualization
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Caption: Experimental workflow for validating heat transfer models.
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In conclusion, while established heat transfer models like the Dittus-Boelter equation provide a

good theoretical framework, their accuracy for specific fluids like Diphyl® under various

operating conditions must be confirmed through rigorous experimental validation. The provided

data and experimental protocol serve as a foundation for researchers and engineers to conduct

such validations, leading to more efficient and reliable thermal system design. The choice

between Diphyl® and its alternatives will ultimately depend on the specific requirements of the

application, balancing factors such as operating temperature, pressure, and heat transfer

efficiency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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